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Compound Name: NP-1815-PX

Cat. No.: B8421164

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NP-1815-PX is a potent and selective antagonist of the P2X4 receptor (P2X4R), a ligand-gated

ion channel activated by extracellular ATP. P2X4R is implicated in various physiological and

pathological processes, particularly in neuroinflammation and chronic pain states. These

application notes provide detailed experimental protocols for in-vivo studies using NP-1815-PX,

focusing on its anti-allodynic effects in murine models of neuropathic pain. The provided data

and protocols are intended to guide researchers in designing and executing robust pre-clinical

investigations of NP-1815-PX.

Mechanism of Action
NP-1815-PX exerts its pharmacological effects by selectively blocking the P2X4 receptor,

which is predominantly expressed on microglia in the central nervous system. In pathological

conditions such as nerve injury, activated microglia upregulate P2X4R. The binding of ATP to

these receptors triggers a cascade of downstream signaling events, including calcium influx,

activation of p38 MAPK, and the subsequent release of brain-derived neurotrophic factor

(BDNF). BDNF, in turn, acts on dorsal horn neurons, leading to neuronal hyperexcitability and
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the manifestation of chronic pain. By antagonizing the P2X4R, NP-1815-PX inhibits this

signaling pathway, thereby attenuating neuroinflammation and alleviating pain hypersensitivity.

[1][2]

Data Presentation
Table 1: In-Vitro Potency and Selectivity of NP-1815-PX

Target
Receptor

Species Assay IC50 Value Reference

P2X4R Human

[Ca2+]i increase

in hP2X4R-

1321N1 cells

0.26 µM [3][4][5]

P2X4R Rat

[Ca2+]i increase

in rP2X4R-

1321N1 cells

Inhibitory effect

observed

P2X4R Mouse

[Ca2+]i increase

in mP2X4R-

1321N1 cells

Inhibitory effect

observed

hP2X1R Human [Ca2+]i increase >30 µM

rP2X3R Rat [Ca2+]i increase >30 µM

hP2X2/3R Human [Ca2+]i increase >30 µM

hP2X7R Human [Ca2+]i increase >30 µM

hP2X2R Human [Ca2+]i increase 7.3 µM

Table 2: Summary of In-Vivo Efficacy of NP-1815-PX in
Murine Neuropathic Pain Models
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Animal Model
Administration
Route

Dose Key Findings Reference

Herpetic Pain

Model (HSV-1

inoculation)

Intrathecal
10 and 30

pmol/mouse

Dose-

dependently

suppressed the

induction of

mechanical

allodynia.

Spinal Nerve

Transection
Intrathecal 30 pmol/5 µl

Significantly

ameliorated the

decreased paw

withdrawal

threshold.

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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